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Compound Focus: Dioctyl phosphate

CAS No.: 3115-39-7

Cat. No.: S585415

Get Quote

The table below summarizes the available information on dioctyl phosphate and the related, well-

documented compound dioctyl phthalate (DOP) for contrast.

Compound Reported Applications / Uses
Synthesis Information
Availability in Search Results

Dioctyl
Phosphate

Solvent, wetting agent, plasticizer for polymers,
metal extraction, corrosion inhibitor [1].

Not Available

Dioctyl
Phthalate (DOP)

Common plasticizer for PVC [2] [3] [4]. Available (see synthesis details
below)

Synthesis Pathway for Dioctyl Phthalate (DOP) for
Reference

Since dioctyl phosphate synthesis data is lacking, the established two-step esterification process for the

similarly named dioctyl phthalate (DOP) is provided for reference.
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Phthalic Anhydride (PA)

Step 1: Fast, Irreversible

Esterification

2-Ethylhexanol (2-EH)

Step 2: Slow, Reversible
Equilibrium-Controlled

Mono-(2-ethylhexyl)
Phthalate (MEPA)

Esterification

Dioctyl Phthalate (DOP) H₂O

Click to download full resolution via product page

DOP synthesis two-step esterification process [3].

Detailed Experimental Protocol for DOP Synthesis

One study detailed an intensified process using a deep eutectic solvent (DES) as a dual solvent-catalyst [3].

Catalyst System: Halogen-free deep eutectic solvent [Im:2PTSA], prepared from imidazole and p-

toluenesulfonic acid (PTSA) [3].
Reaction Setup: Conduct the second esterification step in a batch reactor equipped with a stirrer and

condenser [3].
Reaction Parameters:

Temperature: 100°C [3]
Mole Ratio (2-EH to MEPA): 1.2 [3]

DES Dosage: 20 wt% of the total mass of reactants [3]

Quantitative Reaction Data for DOP Synthesis

The table below summarizes key experimental data for the DES-catalyzed synthesis of DOP.
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Parameter
Condition /
Value

Role / Impact

Reaction Temperature 100°C Standard operating temperature for the esterification [3].

Mole Ratio (2-
EH:MEPA)

1.2 Slight excess of alcohol drives the reversible reaction
forward [3].

Catalyst Dosage
([Im:2PTSA])

20 wt% Optimal dosage for high yield; system undergoes liquid-
liquid phase separation post-reaction [3].

Reaction Time 6 hours Time required to reach high yield under optimized
conditions [3].

DOP Yield (with DES) ~93% High yield achieved with the DES catalyst system [3].

DOP Yield (no
catalyst)

~7% Negligible reaction progress without a catalyst under the

same conditions [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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